Cas no 1019102-33-0 (N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide)

N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide structure
1019102-33-0 structure
Product Name:N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide
CAS No:1019102-33-0
MF:C19H15N5O4S
MW:409.418502092361
CID:5904488
PubChem ID:25281819
Update Time:2025-08-01

N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-methyl-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]pyrazol-3-yl]-5-nitrofuran-2-carboxamide
    • N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide
    • F5030-0443
    • AKOS016365558
    • 1019102-33-0
    • N-(3-methyl-1-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide
    • Inchi: 1S/C19H15N5O4S/c1-11-3-5-13(6-4-11)14-10-29-19(20-14)23-16(9-12(2)22-23)21-18(25)15-7-8-17(28-15)24(26)27/h3-10H,1-2H3,(H,21,25)
    • InChI Key: NVQBAVODWMGJHO-UHFFFAOYSA-N
    • SMILES: O1C([N+]([O-])=O)=CC=C1C(NC1=CC(C)=NN1C1=NC(C2=CC=C(C)C=C2)=CS1)=O

Computed Properties

  • Exact Mass: 409.08447515g/mol
  • Monoisotopic Mass: 409.08447515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 147Ų

N-{3-methyl-1-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazol-5-yl}-5-nitrofuran-2-carboxamide Pricemore >>

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